Cas no 94-67-7 (Salicylaldoxime)

Salicylaldoxime (C7H7NO2) is a versatile organic compound widely used as a chelating agent in analytical chemistry. Its key advantage lies in its selective binding affinity for transition metals, particularly copper, nickel, and palladium, making it valuable for metal ion extraction and spectrophotometric analysis. The compound forms stable, colored complexes with these metals, enabling precise qualitative and quantitative detection. Salicylaldoxime is also employed in solvent extraction processes due to its efficiency in separating metal ions from aqueous solutions. Its crystalline solid form and moderate solubility in organic solvents enhance its practicality in laboratory applications. The compound’s reliability and specificity make it a preferred reagent in metallurgical and environmental testing.
Salicylaldoxime structure
Salicylaldoxime structure
Product Name:Salicylaldoxime
CAS No:94-67-7
MF:C7H7NO2
MW:137.135981798172
MDL:MFCD00002120
CID:34758
PubChem ID:24888183
Update Time:2025-10-29

Salicylaldoxime Chemical and Physical Properties

Names and Identifiers

    • Salicylaldoxime
    • 2-Hydroxybenzaldehyde oxime
    • 2-hydroxybenzaldoxime
    • o-hydroxybenzaldehyde oxime
    • o-Hydroxybenzaldoxime
    • Saldox
    • Salicaldehyde oxime
    • SalicyladoximeGr
    • SALICYLALDEHYDE OXIME
    • Salicylaldehydoxime
    • Benzaldehyde, 2-hydroxy-, oxime
    • (2-Hydroxyphenylmethylene)azanol
    • SALICYLALDEHYDE, OXIME
    • 2-[(hydroxyimino)methyl]phenol
    • 2QTV2A0T5Q
    • 2-[(E)-(hydroxyimino)methyl]phenol
    • 2-((hydroxyimino)methyl)phenol
    • 2-[(1E)-(hydroxyimino)methyl]phenol
    • (E)-2-hydro
    • Salicylaldehyde, oxime (6CI, 8CI)
    • 2-Formylphenol oxime
    • NSC 5057
    • Salox
    • (E)-2-hydroxybenzaldehyde oxime
    • NSC-5057
    • HY-D0216
    • CS-0309097
    • SCHEMBL2596949
    • Z49568319
    • WLN: QNU1R BQ
    • BRN 1859881
    • 21013-96-7
    • 2-[(E)-hydroxyiminomethyl]phenol
    • S0005
    • 1-08-00-00520 (Beilstein Handbook Reference)
    • BENZALDEHYDE, 2-HYDROXY-, OXIME, [C(E)]-
    • 2hydroxybenzaldoxime
    • UNII-2QTV2A0T5Q
    • oHydroxybenzaldehyde oxime
    • Benzaldehyde, 2hydroxy, oxime
    • 2Hydroxybenzaldehyde oxime
    • (2Hydroxyphenylmethylene)azanol
    • NSC5057
    • 94-67-7
    • AI3-10566
    • AKOS015890714
    • EINECS 202-353-8
    • Salicylaldoxime, >=98.0% (NT)
    • Salicylaldoxime [MI]
    • STK803656
    • (E)-2-hydroxybenzaldehydeoxime
    • VS-03748
    • CS-0010128
    • ORIHZIZPTZTNCU-YVMONPNESA-N
    • M02493
    • S-1600
    • oHydroxybenzaldoxime
    • EN300-15676
    • SCHEMBL133728
    • BBL013317
    • AKOS000119903
    • MFCD00002120
    • MDL: MFCD00002120
    • Inchi: 1S/C7H7NO2/c9-7-4-2-1-3-6(7)5-8-10/h1-5,9-10H
    • InChI Key: ORIHZIZPTZTNCU-UHFFFAOYSA-N
    • SMILES: ON=CC1C(O)=CC=CC=1
    • BRN: 1859881

Computed Properties

  • Exact Mass: 137.04800
  • Monoisotopic Mass: 137.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.8
  • Surface Charge: 0
  • Tautomer Count: 5

Experimental Properties

  • Color/Form: White prismatic crystals.
  • Density: 1.2528 (rough estimate)
  • Melting Point: 57-59 °C
    59-61 °C (lit.)
  • Boiling Point: 256.492°C at 760 mmHg
  • Flash Point: 132.3 °C
  • Refractive Index: 1.5030 (estimate)
  • PSA: 52.82000
  • LogP: 1.20030
  • Merck: 8327
  • FEMA: 2909
  • Solubility: Soluble in alcohol, ether, benzene and dilute hydrochloric acid, soluble in hot water, slightly soluble in cold water, insoluble in petroleum ether.
  • Sensitiveness: Sensitive to humidity

Salicylaldoxime Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26-S36
  • RTECS:VN5775000
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • TSCA:Yes
  • Storage Condition:Sealed in dry,Room Temperature
  • Risk Phrases:R36/37/38

Salicylaldoxime Pricemore >>

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Salicylaldoxime Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride Catalysts: 12-Molybdophosphoric acid ;  15 min, rt
Reference
Host (nanocavity of dealuminated zeolite Y)-guest (12-molybdophosphoric acid) nanocomposite material: An efficient and reusable catalyst for oximation of aldehydes
Moghadam, Majid; Tangestaninejad, Shahram; Mirkhani, Valiollah; Mohammadpoor-Baltork, Iraj; Moosavifar, Maryam, Applied Catalysis, 2009, 358(2), 157-163

Production Method 2

Reaction Conditions
1.1 Reagents: Acetone, oxime Solvents: Acetic acid
Reference
New oximation method for aldehydes and ketones
Juskowiak, Michal; Krzyzanowski, Piotr, Journal fuer Praktische Chemie (Leipzig), 1989, 331(5), 870-2

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Hydroxyamine hydrochloride Solvents: Ethanol ,  Water ;  2 h, rt
Reference
Design, synthesis, and structure-activity relationships of 3,4,5-trisubstituted 4,5-dihydro-1,2,4-oxadiazoles as TGR5 agonists in the treatment of type 2 diabetes mellitus and other metabolic disorders
Zhu, Junjie; Ye, Yangliang; Ning, Mengmeng; Mandi, Attila; Feng, Ying; et al, ChemMedChem, 2013, 8(7), 1210-1223

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Amadis Chemical Company Limited
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Amadis Chemical Company Limited
(CAS:94-67-7)Salicylaldoxime
A859297
Purity:99%
Quantity:500g
Price ($):158.0
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Suzhou Senfeida Chemical Co., Ltd
(CAS:94-67-7)Salicylaldoxime
1635580
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
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